1'-(2-(benzylthio)acetyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• IUPAC Name: 1'-(2-benzylsulfanylacetyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C21H21NO3S/c23-19(15-26-14-16-6-2-1-3-7-16)22-12-10-21(11-13-22)18-9-5-4-8-17(18)20(24)25-21/h1-9H,10-15H2
• InChI Key: GCYWZPMFJGEBPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C21H21NO3S
• Molecular Weight: 367.5 g/mol

Description

The compound “1’-(2-(benzylthio)acetyl)-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one” is a complex organic molecule. It contains a benzofuran ring, which is a type of heterocyclic compound. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Scientific Research Applications

Sigma Receptor Ligands

Studies on spiro[isobenzofuran-1(3H),4'-piperidines] and related compounds demonstrate their high affinity and selectivity towards sigma receptors, particularly sigma 2 receptors. These compounds show promise in elucidating the role of sigma receptors in various physiological processes and potentially treating diseases related to these receptors. The structure-activity relationship (SAR) reveals that the N-substituent size and the presence of certain substituents in the benzene ring significantly affect their affinity and selectivity towards sigma 1 and sigma 2 binding sites (Moltzen, Perregaard, & Meier, 1995).

Central Nervous System Agents

Compounds with the spiro[isobenzofuran-1(3H),4'-piperidin] framework have been synthesized and evaluated for their potential as central nervous system (CNS) agents. This includes research into antidepressants, antihypertensive, and diuretic properties. Modifications to the spiro[isobenzofuran-1(3H),4'-piperidin] core have led to derivatives with varying degrees of activity, highlighting the critical role of structural features in their pharmacological profile (Bauer et al., 1976).

Novel Heterocyclic Compounds Synthesis

Research into the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and related structures has led to the development of novel methodologies for creating complex heterocyclic compounds. These synthetic strategies are valuable for constructing a variety of spirocyclic and heterocyclic frameworks, which could have diverse applications in medicinal chemistry and drug discovery. For instance, multi-component, 1,3-dipolar cycloaddition reactions have been used for the chemo-, regio-, and stereoselective synthesis of novel hybrid spiroheterocycles in ionic liquid, expanding the toolkit available for medicinal chemists (Rajesh, Bala, & Perumal, 2012).

Future Directions

Piperidine derivatives, which this compound appears to contain, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

It is known that benzofuran compounds, which this compound is a derivative of, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .

Biochemical Pathways

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may have favorable pharmacokinetic properties .

Result of Action

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may have significant molecular and cellular effects .

Action Environment

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may be influenced by various environmental factors .